N-(5-(6-methylpyridin-2-yl)-1,3,4-oxadiazol-2-yl)-3-(methylsulfonyl)benzamide

• IUPAC Name: N-[5-(6-methylpyridin-2-yl)-1,3,4-oxadiazol-2-yl]-3-methylsulfonylbenzamide
• InChI: InChI=1S/C16H14N4O4S/c1-10-5-3-8-13(17-10)15-19-20-16(24-15)18-14(21)11-6-4-7-12(9-11)25(2,22)23/h3-9H,1-2H3,(H,18,20,21)
• InChI Key: AOMWQAYSKPVQIX-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC=C1)C2=NN=C(O2)NC(=O)C3=CC(=CC=C3)S(=O)(=O)C
• Molecular Formula: C16H14N4O4S
• Molecular Weight: 358.4 g/mol

Description

N-(5-(6-methylpyridin-2-yl)-1,3,4-oxadiazol-2-yl)-3-(methylsulfonyl)benzamide, also known as MPOB, is a chemical compound that has gained attention in scientific research due to its potential as a therapeutic agent. MPOB is a member of the oxadiazole family of compounds, which have been found to exhibit a range of biological activities.

Scientific Research Applications

Synthesis and Chemical Properties

• The compound is synthesized through various chemical processes involving N-substituted imidazolylbenzamides or benzene-sulfonamides, indicating its viability for producing class III electrophysiological activity. This synthesis demonstrates the chemical flexibility and potential for modification to tailor its properties for specific applications (Morgan et al., 1990).
• Novel polyimides containing 1,3,4-oxadiazole and pyridine moieties based on a new aromatic diamine were synthesized for applications in the removal of Co(II) and Ni(II) ions from aqueous solutions, showcasing the compound's utility in environmental remediation (Mansoori & Ghanbari, 2015).

Pharmacological Evaluation

• Some derivatives have shown potential as anti-inflammatory and anti-cancer agents, indicating the compound's relevance in medical research aimed at developing new therapies for chronic diseases (Gangapuram & Redda, 2009).
• A specific investigation into the pharmacokinetics and tissue distribution of a novel ALK5 inhibitor, which is structurally related to the compound , revealed its potential as an effective oral anti-fibrotic drug, highlighting the compound's therapeutic potential in treating fibrosis and possibly other diseases (Kim et al., 2008).

Molecular Docking and Computational Studies

• Theoretical investigations, including computational calculations and molecular docking studies, have been performed on related sulfonamides for their potential as COVID-19 drugs, demonstrating the compound's relevance in the search for treatments against emerging infectious diseases (Fahim & Ismael, 2021).

Environmental and Material Science Applications

• The compound's derivatives have been explored for their utility in environmental science, particularly in the synthesis of novel polymers for heavy metal ion removal, which underscores its importance in the development of new materials for environmental cleanup and pollution control (Mansoori & Ghanbari, 2015).